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Compound of Interest

Compound Name: 5-Bromo-1H-indol-3-yl acetate

Cat. No.: B097118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-1H-indol-
3-yl acetate, a chromogenic substrate frequently utilized in various biochemical assays.

Understanding the solubility characteristics of this compound is critical for its effective

application in experimental settings, ensuring accurate and reproducible results. This document

outlines its physicochemical properties, offers insights into its solubility in different solvents

based on related compounds, details a standard experimental protocol for solubility

determination, and illustrates its application in a typical enzymatic assay workflow.

Physicochemical Properties
5-Bromo-1H-indol-3-yl acetate is a white to yellow powder or crystalline solid. Key

physicochemical properties are summarized below.

Property Value

Molecular Formula C₁₀H₈BrNO₂

Molecular Weight 254.08 g/mol

Melting Point 130-132 °C[1]

Appearance White to Yellow Powder or crystals[1]
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Solubility Data
Direct quantitative solubility data for 5-Bromo-1H-indol-3-yl acetate is not readily available in

the public domain. However, the solubility of indole derivatives is generally influenced by the

nature of the solvent. A related compound, 1-acetyl-5-bromo-1H-indol-3-yl acetate, is known

to be soluble in organic solvents.

To provide a reasonable estimation of its solubility behavior, the following table presents

experimental data for the closely related compound, Indole-3-acetic acid. It is important to note

that the bromo- and acetate- substitutions on 5-Bromo-1H-indol-3-yl acetate will influence its

solubility profile compared to the parent compound. Generally, the addition of a bromine atom

may slightly decrease solubility in polar solvents and increase it in non-polar organic solvents.

Table 1: Experimental Solubility of Indole-3-acetic Acid in Various Solvents

Solvent Temperature (K) Molar Solubility (mol/L)

Methanol 298.15 3.0 x 10⁻¹

Ethanol 298.15 2.5 x 10⁻¹

Acetone 298.15 4.5 x 10⁻¹

Ethyl Acetate 298.15 5.0 x 10⁻¹

Chloroform 298.15 1.0 x 10⁻²

Water 298.15 2.4 x 10⁻³

Note: This data is for Indole-3-acetic acid and should be used as an estimation of the relative

solubility of 5-Bromo-1H-indol-3-yl acetate in different solvent types.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound.
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Objective: To determine the concentration of a saturated solution of 5-Bromo-1H-indol-3-yl
acetate in a specific solvent at a controlled temperature.

Materials:

5-Bromo-1H-indol-3-yl acetate

Solvent of interest

Glass flasks with stoppers

Constant temperature shaker bath

Analytical balance

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (e.g., 0.22 µm)

Methodology:

Preparation of a Supersaturated Solution: Add an excess amount of 5-Bromo-1H-indol-3-yl
acetate to a known volume of the solvent in a sealed glass flask. The excess solid is crucial

to ensure that equilibrium is reached from a state of saturation.

Equilibration: Place the flask in a constant temperature shaker bath. The mixture is agitated

for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. The

temperature should be precisely controlled throughout the experiment.

Phase Separation: After equilibration, the solution is allowed to stand to allow the

undissolved solid to settle. To ensure complete removal of solid particles, the supernatant is

then centrifuged at a high speed.

Sample Analysis: A clear aliquot of the supernatant is carefully removed and filtered through

a syringe filter. The concentration of 5-Bromo-1H-indol-3-yl acetate in the filtrate is then

determined using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.
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Calculation: The solubility is calculated from the measured concentration and is typically

expressed in units of grams per liter (g/L) or moles per liter (mol/L).

Application in Enzymatic Assays
5-Bromo-1H-indol-3-yl acetate is a chromogenic substrate. In the presence of certain

enzymes, such as esterases, the acetate group is cleaved. This enzymatic reaction leads to the

formation of 5-bromo-indoxyl, which upon oxidation, dimerizes to form a blue, insoluble

precipitate. The intensity of the color produced is proportional to the enzyme activity.

Below is a diagram illustrating the typical workflow for using a chromogenic substrate like 5-
Bromo-1H-indol-3-yl acetate in an enzymatic assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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